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Cat. No. B038371

An In-Depth Technical Guide to 3-((Tert-butoxycarbonyl)(methyl)amino)propanoic Acid
(CAS 124072-61-3)

Introduction

3-((Tert-butoxycarbonyl)(methyl)amino)propanoic acid, also known by its synonym N-Boc-
N-methyl--alanine, is a synthetic amino acid derivative of significant interest in the fields of
medicinal chemistry and peptide science.[1] Its structure is characterized by a propanoic acid
backbone, a secondary amine that is N-methylated, and the presence of a tert-butoxycarbonyl
(Boc) protecting group on the nitrogen atom. This unique combination of features makes it a
valuable building block for the synthesis of complex organic molecules, particularly
peptidomimetics and other drug candidates.[2] The Boc group provides a robust yet readily
cleavable protecting element, enabling chemists to perform selective modifications at other
parts of a molecule without unintended reactions at the amine.[1] This guide provides a detailed
examination of its properties, synthesis, applications, and handling protocols for researchers
and drug development professionals.

Physicochemical Properties & Specifications

N-Boc-N-methyl-3-alanine is typically a white to off-white solid, soluble in polar organic
solvents.[1] Its key physical and chemical properties are summarized below, providing the
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foundational data required for its use in synthetic applications.

Property Value Source(s)
CAS Number 124072-61-3 [3]
Molecular Formula CoH17NOa4 [1][3]
Molecular Weight 203.24 g/mol [3114]
Melting Point 59-62 °C [4115][6]
Boiling Point 307.4 £ 21.0 °C at 760 mmHg [4]

Density 1.1+0.1 g/cm3 [7]
Appearance White to off-white solid [1]
SMILES ccl©) [1]

(C)OC(=0)N(C)CCC(=0)0

The Strategic Role of N-Boc Protection and N-
Methylation

The utility of this compound in organic synthesis stems directly from its structural features. The
tert-butoxycarbonyl (Boc) group is one of the most common amine protecting groups in peptide
synthesis.[8] Its purpose is to render the nitrogen nucleophile inert to prevent it from
participating in unwanted side reactions during subsequent synthetic steps, such as amide
bond formation. The Boc group is stable under a wide range of conditions but can be
selectively removed under acidic conditions, a process known as deprotection.[9]

The N-methyl group is also critically important. Incorporating N-methylated amino acids into
peptides is a key strategy in medicinal chemistry to enhance the pharmacological properties of
peptide-based drugs.[2] N-methylation can increase a peptide's resistance to enzymatic
degradation by proteases, improve its membrane permeability, and constrain its conformational
flexibility, which can lead to higher receptor affinity and selectivity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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